Dilithium Sulfide

• Molecular Formula: Li2S
• Molecular Weight: 46.0 g/mol
• SMILES: [Li+].[Li+].[S-2]
• InChI: InChI=1S/2Li.S/q2*+1;-2
• InChIKey: GLNWILHOFOBOFD-UHFFFAOYSA-N

Sulfide solid electrolyte synthesis and Li-S battery R&D require high-purity Li2S to achieve target ionic conductivity. Standard-grade Li2S introduces defects that lower cell performance. - **Critical precursor** for Li3PS4, Li6PS5Cl, and Li10GeP2S12 electrolytes. - **Enables Li-ion/S batteries**: Fully lithiated cathode pairs with graphite or Si anodes-no Li metal required. - **Sacrificial prelithiation additive**: Compensates 15-35% irreversible capacity loss in Si anodes. - **Specification**: White to yellow powder, >99.9% purity, moisture-sensitive. Packaged under inert gas.

Li2S Properties and Specifications

Dilithium Sulfide (Li2S, CAS 12136-58-2), also referred to as lithium sulfide, is an inorganic compound with a molecular weight of approximately 45.95 g/mol and a density of 1.66 g/cm³. It adopts an anti-fluorite crystal structure and has a melting point of 938°C and a boiling point of 1372°C . This material is a critical precursor for sulfide-based solid electrolytes (e.g., Li2S–P2S5 systems) and serves as a fully lithiated cathode material for next-generation lithium-sulfur (Li-S) batteries. The material appears as a white to yellow crystalline powder and is highly sensitive to moisture, requiring storage under inert gas at 0–10°C to prevent hydrolysis and the release of hydrogen sulfide (H₂S) .

Material Role Precursor for sulfide solid electrolytes (Li₂S–P₂S₅) and fully lithiated cathode for Li-S cells

Handling Requirement Highly moisture-sensitive; requires storage under inert gas at controlled temperature to prevent hydrolysis

Anode Compatibility Fully lithiated form enables pairing with graphite, silicon, or tin anodes without metallic lithium

Why Li2S Cannot Be Substituted

While elemental sulfur (S₈) and lithium sulfide (Li₂S) are both active materials in Li-S battery chemistry, they are not interchangeable in cell architecture or procurement. Elemental sulfur offers a higher theoretical capacity (1,675 mAh/g) compared to Li₂S (~1,166 mAh/g) [1]; however, S₈-based cathodes require a metallic lithium anode to supply lithium ions during the initial charge. This introduces significant safety concerns related to lithium dendrite formation and internal short-circuiting [2]. In contrast, Li₂S is a fully lithiated cathode material that can be paired with safer, high-capacity anodes such as graphite, silicon, or tin, enabling the construction of lithium-ion/sulfur batteries that circumvent the hazards of metallic lithium anodes [3]. Furthermore, Li₂S functions as a sacrificial cathode prelithiation additive, compensating for the irreversible capacity loss in silicon anodes—a role that elemental sulfur cannot fulfill [4]. These functional distinctions establish Li₂S as a unique material that requires specific, high-purity procurement for advanced battery R&D and manufacturing.

Dimension

Li₂S (Target)

Elemental Sulfur S₈

Anode Compatibility

Pairs with graphite, silicon, or tin anodes

Requires metallic lithium anode

Prelithiation Capability

Functions as sacrificial Li⁺ source for anode prelithiation

Cannot compensate first-cycle irreversible capacity loss

Safety Architecture

Enables Li-metal-free cell designs; mitigates dendrite hazard

Introduces risk of Li dendrite formation and internal short-circuit

Similar CAS or sulfur-containing reagents cannot replicate the fully lithiated cathode and prelithiation functions of Li₂S.

• [1] Chen, L.; Shaw, L. L. Recent advances in lithium–sulfur batteries. Journal of Power Sources, 2014, 267, 770–783. View Source
• [2] Manthiram, A.; Fu, Y.; Chung, S.-H.; Zu, C.; Su, Y.-S. Rechargeable Lithium–Sulfur Batteries. Chemical Reviews, 2014, 114 (23), 11751–11787. View Source
• [3] Su, D.; Zhou, D.; Wang, C.; Wang, G. Toward High Performance Lithium–Sulfur Batteries Based on Li2S Cathodes and Beyond: Status, Challenges, and Perspectives. Advanced Functional Materials, 2018, 28 (38), 1800154. View Source
• [4] Sun, Y.; Liu, N.; Cui, Y. Promises and challenges of nanomaterials for lithium-based rechargeable batteries. Nature Energy, 2016, 1 (7), 16071. View Source

Li2S Quantitative Differentiation

Titanothermic Synthesis and Ionic Conductivity

A recent study (2026) demonstrated that Li₂S synthesized via a titanothermic reduction route (T-Li₂S) achieves a purity of >99.9%, surpassing that of commercial C-Li₂S (>99.7%). This purity difference translates directly into a measurable performance advantage: when used as a precursor for the sulfide solid electrolyte Li₅.₃PS₄.₃ClBr₀.₇, the T-Li₂S-derived electrolyte exhibits a room-temperature Li-ion conductivity of 14.5 mS/cm, compared to 11.0 mS/cm for the electrolyte derived from C-Li₂S [1].

Ionic Conductivity

Head-to-head

14.5 mS/cm

vs 11.0 mS/cm (C-Li₂S-derived electrolyte)

Reported ~32% higher conductivity with higher-purity T-Li₂S precursor

Li₅.₃PS₄.₃ClBr₀.₇ electrolyte; room-temperature measurement

Evidence Dimension	Solid electrolyte ionic conductivity at room temperature
Target Compound Data	14.5 mS/cm (for T-Li₂S-derived Li₅.₃PS₄.₃ClBr₀.₇)
Comparator Or Baseline	11.0 mS/cm (for C-Li₂S-derived Li₅.₃PS₄.₃ClBr₀.₇)
Quantified Difference	3.5 mS/cm increase (approximately 32% improvement)
Conditions	Li₅.₃PS₄.₃ClBr₀.₇ sulfide solid electrolyte prepared from respective Li₂S precursors; room-temperature measurement

Why This Matters

Higher ionic conductivity in the solid electrolyte directly correlates with improved rate capability and reduced internal resistance in all-solid-state batteries.

• [1] Wang, X.; Li, S.; Zhang, L.; Li, J.; Guo, D.; Hu, Q.; Tang, G.; Li, H. Facile Synthesis of High Purity Li2S by Titanothermic Reduction. Batteries, 2026, 12 (4), 128. View Source

Silicon and Graphite Anode Compatibility

A key differentiation between Li₂S and elemental sulfur (S₈) cathodes lies in anode compatibility. Elemental sulfur requires a metallic lithium anode to supply Li⁺ ions, which introduces safety risks from lithium dendrite growth [1]. In contrast, Li₂S is a fully lithiated cathode that can be paired with alternative anodes such as graphite, silicon, or tin [2]. While both sulfur and Li₂S-based cells suffer from polysulfide shuttling, the ability of Li₂S to be paired with safer anodes enables the construction of lithium-ion/sulfur batteries that mitigate the dendrite formation and internal short-circuiting issues inherent to Li-metal systems [3]. This fundamental architectural advantage is unique to Li₂S and cannot be achieved with elemental sulfur cathodes.

Anode Compatibility

Class-level

Graphite, Si, Sn anodes

S₈ requires metallic Li; dendrite hazard remains

Architectural distinction enables lithium-metal-free cell research

Qualitative class-level inference; full-cell validation context

Evidence Dimension	Anode compatibility and associated safety hazard
Target Compound Data	Compatible with graphite, silicon, or tin anodes; eliminates need for metallic lithium
Comparator Or Baseline	Elemental sulfur (S₈): requires metallic lithium anode
Quantified Difference	Not applicable (qualitative architectural distinction)
Conditions	Full cell construction for lithium-sulfur battery systems

Why This Matters

Enables safer cell designs without metallic lithium anodes, reducing safety hazards and broadening manufacturing compatibility.

• [1] Manthiram, A.; Fu, Y.; Chung, S.-H.; Zu, C.; Su, Y.-S. Rechargeable Lithium–Sulfur Batteries. Chemical Reviews, 2014, 114 (23), 11751–11787. View Source
• [2] Su, D.; Zhou, D.; Wang, C.; Wang, G. Toward High Performance Lithium–Sulfur Batteries Based on Li2S Cathodes and Beyond: Status, Challenges, and Perspectives. Advanced Functional Materials, 2018, 28 (38), 1800154. View Source
• [3] Chen, L.; Shaw, L. L. Recent advances in lithium–sulfur batteries. Journal of Power Sources, 2014, 267, 770–783. View Source

Prelithiation Additive for Silicon Anodes

Li₂S functions as an effective cathode prelithiation additive for silicon-based anodes, which suffer from substantial first-cycle irreversible capacity loss (typically 15–35% due to solid electrolyte interphase formation and volume expansion). As a sacrificial lithium source, Li₂S decomposes during the initial charge process, releasing Li⁺ ions that prelithiate the silicon anode without generating gas byproducts [1]. In a study employing Li₂S as a cathode additive in lithium-ion capacitors, the system achieved a specific capacity of 997 mAh/g while successfully compensating for anode capacity loss [2]. This application is specific to Li₂S among sulfide compounds and cannot be achieved with elemental sulfur or alternative lithium salts that lack the necessary decomposition voltage window.

Prelithiation Capacity

Reported

997 mAh/g

85.7% capacity retention after 50 cycles

Supports first-cycle capacity recovery in silicon-anode systems

Li-ion capacitor; decomposition without gas evolution

Evidence Dimension	Capacity compensation via prelithiation
Target Compound Data	997 mAh/g (Li₂S as cathode additive in Li-ion capacitor); 85.7% capacity retention after 50 cycles with Li₂S-containing prelithiation additive
Comparator Or Baseline	Silicon anode without prelithiation: 15–35% first-cycle irreversible capacity loss
Quantified Difference	Recovery of 15–35% of lost capacity
Conditions	Li₂S decomposition during initial charging process; no gas evolution observed

Why This Matters

Enables practical use of high-capacity silicon anodes by mitigating their primary commercialization barrier—low initial Coulombic efficiency.

• [1] Sun, Y.; Liu, N.; Cui, Y. Promises and challenges of nanomaterials for lithium-based rechargeable batteries. Nature Energy, 2016, 1 (7), 16071. View Source
• [2] Zhang, T.; et al. Simultaneous Prelithiation and Compatible Modification toward Ultrafast and Ultrastable Lithium-Ion Capacitors. ACS Applied Energy Materials, 2022, 5 (7), 8145–8154. View Source

Li2S Research and Industrial Applications

Sulfide Solid Electrolyte Synthesis

Li₂S is the essential precursor for synthesizing sulfide-based solid electrolytes such as Li₃PS₄, Li₆PS₅Cl, and Li₁₀GeP₂S₁₂. The purity of Li₂S directly dictates the ionic conductivity of the resulting electrolyte. The evidence in Section 3 demonstrates that high-purity Li₂S (>99.9%) synthesized via titanothermic reduction yields electrolytes with ionic conductivity of 14.5 mS/cm, a 32% improvement over electrolytes derived from commercial Li₂S (11.0 mS/cm) [1]. Researchers and manufacturers developing all-solid-state batteries should prioritize Li₂S precursors with verifiable purity ≥99.9% to maximize cell power density and rate performance.

Li2S Cathode for Li-Ion/Sulfur Batteries

Li₂S cathodes enable the construction of lithium-ion/sulfur batteries that pair with safer, commercially established anodes such as graphite or silicon [1]. This configuration avoids the lithium metal anode required by elemental sulfur cathodes, eliminating dendrite-related safety concerns while retaining the high theoretical capacity of the sulfur redox chemistry (~1,166 mAh/g). This application is particularly suited for electric vehicle and grid storage applications where safety and energy density are both critical.

Prelithiation Additive for Silicon Anodes

Li₂S serves as a sacrificial cathode additive to compensate for the first-cycle irreversible capacity loss (15–35%) inherent to silicon anodes. As demonstrated in the evidence, Li₂S decomposition during initial charging releases lithium ions without gas evolution, achieving specific capacities up to 997 mAh/g in lithium-ion capacitor configurations while restoring lost anode capacity [1]. This application addresses the primary commercialization barrier for high-energy-density silicon anodes and is unique to Li₂S among readily available lithium salts.

Application

Selection Property

Validation Focus

Sulfide solid electrolyte synthesis

Precursor purity grade

Ionic conductivity in target electrolyte composition

Li-ion/sulfur battery cathode research

Anode compatibility profile

Full-cell cycling performance with non-lithium-metal anodes

Silicon anode prelithiation studies

Prelithiation capacity and decomposition voltage window

First-cycle Coulombic efficiency recovery

• [1] Wang, X.; Li, S.; Zhang, L.; Li, J.; Guo, D.; Hu, Q.; Tang, G.; Li, H. Facile Synthesis of High Purity Li2S by Titanothermic Reduction. Batteries, 2026, 12 (4), 128. View Source